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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chloro-3-hexyne

Introduction
1-Chloro-3-hexyne is an organic compound with the molecular formula C6H9Cl.[1] As a

member of the haloalkyne family, its physical properties are of significant interest in various

fields of chemical research and development, particularly in synthetic organic chemistry where

it can serve as a versatile building block. The presence of both a chloro group and an internal

alkyne functionality dictates its reactivity and physical behavior. This guide provides a summary

of the computed physical properties of 1-Chloro-3-hexyne, detailed experimental protocols for

their determination, and visualizations of key conceptual relationships.

Data Presentation: Physical Properties of 1-Chloro-
3-hexyne
The following table summarizes the computed physical and chemical properties for 1-Chloro-3-
hexyne. Experimental data for properties such as boiling point, melting point, density, and

refractive index are not readily available in the reviewed literature; therefore, computed values

from established chemical databases are presented.
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Property Value Source

Molecular Formula C6H9Cl PubChem[1]

Molecular Weight 116.59 g/mol PubChem[1]

Exact Mass 116.0392780 Da PubChem[1]

Monoisotopic Mass 116.0392780 Da PubChem[1]

Topological Polar Surface Area 0 Å² PubChem[1]

Heavy Atom Count 7 PubChem[1]

Complexity 82.8 PubChem[1]

XLogP3 (Lipophilicity) 2.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
0 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Experimental Protocols
Detailed methodologies for the experimental determination of key physical properties are

provided below. These protocols are generalized for a liquid organic compound like 1-Chloro-
3-hexyne.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For haloalkanes, the boiling point is influenced by the chain

length, the type of halogen, and the degree of branching.[2][3][4]

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a heating mantle, a still head with a thermometer adapter, a condenser, and a

receiving flask. Ensure all glass joints are properly sealed.
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Sample Preparation: Place a small volume of 1-Chloro-3-hexyne into the round-bottom

flask, along with a few boiling chips to ensure smooth boiling.

Heating: Begin heating the flask gently with the heating mantle.

Temperature Reading: Position the thermometer bulb just below the side arm of the still head

to accurately measure the temperature of the vapor that is distilling.

Observation: Record the temperature at which the liquid boils and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point. The pressure

at which the measurement is taken should also be recorded.

Determination of Density
Density is the mass of a substance per unit volume.[5][6] For liquids, this can be accurately

measured using a pycnometer or a vibrating tube density meter.[5]

Methodology: Pycnometry

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Weighing (Empty): Accurately weigh the empty pycnometer using an analytical balance.

Filling: Fill the pycnometer with 1-Chloro-3-hexyne, ensuring no air bubbles are trapped. If

the pycnometer has a capillary stopper, the liquid level should be at the mark.

Thermostatting: Place the filled pycnometer in a thermostat bath at a specific temperature

(e.g., 20°C or 25°C) until it reaches thermal equilibrium.

Weighing (Full): Remove the pycnometer from the bath, wipe it dry, and weigh it again.

Calculation: The density (ρ) is calculated using the formula: ρ = (m_full - m_empty) / V

where:

m_full is the mass of the filled pycnometer.

m_empty is the mass of the empty pycnometer.
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V is the calibrated volume of the pycnometer.

Determination of Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through it.[7] It is a characteristic property of a substance and is useful for identification

and purity assessment.[7]

Methodology: Using an Abbe Refractometer

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: Place a few drops of 1-Chloro-3-hexyne onto the clean, dry prism of

the refractometer.

Measurement: Close the prisms and allow the sample to spread into a thin film. While

looking through the eyepiece, adjust the control knob until the boundary line between the

light and dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Also, record the

temperature at which the measurement was made, as the refractive index is temperature-

dependent.
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Conceptual Diagram of Structure-Property Relationships for 1-Chloro-3-hexyne

1-Chloro-3-hexyne
(C6H9Cl)

Molecular Weight
(116.59 g/mol)

Composition

Intermolecular Forces
(van der Waals, Dipole-Dipole)

Polar C-Cl bond
Alkyne pi-system Density

Mass per unit volume

Polarizability
(Electron Cloud Distribution)

Electronegativity of Cl
Pi electrons in alkyne

Influences van der Waals forces

Boiling Point

Energy to overcome

Refractive Index

Interaction with light

Click to download full resolution via product page

Caption: Structure-property relationships of 1-Chloro-3-hexyne.
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Workflow for Boiling Point Determination
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Caption: Experimental workflow for determining boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15268196?utm_src=pdf-body-img
https://www.benchchem.com/product/b15268196?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Chloro-3-hexyne | C6H9Cl | CID 20031672 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Physical Properties of Haloalkanes and Haloarenes [unacademy.com]

3. m.youtube.com [m.youtube.com]

4. chem.libretexts.org [chem.libretexts.org]

5. calnesis.com [calnesis.com]

6. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

7. youtube.com [youtube.com]

To cite this document: BenchChem. [physical properties of 1-Chloro-3-hexyne]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15268196#physical-properties-of-1-chloro-3-hexyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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